Cas no 1072952-15-8 ((2-Amino-3,5-difluorophenyl)boronic acid)
1072952-15-8 structure
Product Name:(2-Amino-3,5-difluorophenyl)boronic acid
CAS No:1072952-15-8
MF:C6H6BF2NO2
MW:172.925148487091
MDL:MFCD03095361
CID:857456
PubChem ID:44754761
Update Time:2025-04-19
(2-Amino-3,5-difluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Amino-3,5-difluorophenyl)boronic acid
- 2-Amino-3,5-difluorophenylboronic acid
- AB13712
- AG-D-22596
- AK140259
- CTK4A5326
- FT-0690261
- KB-19678
- PubChem1736
- DB-059612
- 1072952-15-8
- 2-Amino-3,5-difluorophenylboronicacid
- AKOS022172833
- DTXSID60660503
- (2-amino-3,5-difluorophenyl)boronicacid
-
- MDL: MFCD03095361
- Inchi: 1S/C6H6BF2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,11-12H,10H2
- InChI Key: UCYXMGAVMYFHST-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(B(O)O)=C1N)F
Computed Properties
- Exact Mass: 172.04958
- Monoisotopic Mass: 173.0459649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.48
(2-Amino-3,5-difluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136157-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95+% | 1g |
$426 | 2021-08-05 | |
| Alichem | A019121938-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$455.76 | 2023-09-04 | |
| Chemenu | CM136157-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95%+ | 1g |
$426 | 2023-01-13 | |
| eNovation Chemicals LLC | D227544-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$850 | 2024-08-03 | |
| eNovation Chemicals LLC | D227544-5g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 5g |
$1650 | 2024-08-03 | |
| Ambeed | A377170-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95+% | 1g |
$426.0 | 2024-04-26 | |
| eNovation Chemicals LLC | D227544-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$850 | 2025-02-25 | |
| eNovation Chemicals LLC | D227544-5g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 5g |
$1650 | 2025-02-25 | |
| eNovation Chemicals LLC | D227544-5g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 5g |
$1650 | 2025-02-28 | |
| eNovation Chemicals LLC | D227544-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$850 | 2025-02-28 |
(2-Amino-3,5-difluorophenyl)boronic acid Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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